2-(Iodomethyl)-5-(trifluoromethyl)-2,3-dihydro-1-benzofuran

• Molecular Formula: C10H8F3IO
• Molecular Weight: 328.07 g/mol
• IUPAC Name: 2-(iodomethyl)-5-(trifluoromethyl)-2,3-dihydro-1-benzofuran
• InChI: InChI=1S/C10H8F3IO/c11-10(12,13)7-1-2-9-6(3-7)4-8(5-14)15-9/h1-3,8H,4-5H2
• InChI Key: XUUGPCHPQRUGLZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=C1C=C(C=C2)C(F)(F)F)CI

Description

2-(Iodomethyl)-5-(trifluoromethyl)-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C10H8F3IO and its molecular weight is 328.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(prop-2-en-1-yl)-4-(trifluoromethyl)phenol (4 g, 20 mmol) in dichloromethane (50 ml) was added SnCl4 (2.6 g, 10.0 mmol, 0.5 eq) dropwise and iodine (5.03 g, 19.8 mmol, 1 eq) with stirring for 6 h at room temperature. The reaction mixture was diluted with dichloromethane (200 ml) and quenched by the addition of water (100 ml). The organic layer was separated and the pH value of the aqueous layer was adjusted to ˜8 with aqueous sodium bicarbonate. The aqueous layer was extracted further with dichloromethane (3×100 ml). The organic layers were combined, washed with aqueous Na2S2O4 (5%, 100 ml) to remove remaining iodine, dried over anhydrous magnesium sulfate, filtered, and then concentrated under vacuum. The crude material was purified by silica gel chromatography using 1% ethyl acetate in petroleum ether to elute. The product-containing fractions were combined and concentrated under vacuum to afford 2-(iodomethyl)-5-(trifluoromethyl)-2,3-dihydro-1-benzofuran as colorless oil (2.8 g, 43%); 1H NMR (300 MHz, CDCl3): δ 7.39 (d, J=5.7 Hz, 2H), 6.83 (d, J=8.7 Hz, 1H), 4.91-5.00 (m, 1H), 3.34-3.48 (m, 3H), 3.05-3.12 (m, 1H).